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Compound of Interest

Compound Name: trans-Di-tert-butylhyponitrite
CAS No.: 82554-97-0
Cat. No.: B1638041
Get Quote
. J

Executive Summary & Thermodynamic Reality

At 60°C, both DBH and DTBP are kinetically stable. Neither functions as an efficient radical
initiator at this temperature.

o The Critical Insight: 60°C represents a stability/storage regime, not a reaction regime.

¢ The Distinction: While both are Dialkyl Peroxides, DBH possesses a lower activation energy
barrier than DTBP, making it approximately 3x less stable (shorter half-life) at 60°C, though
both exhibit half-lives measured in years.

o Safety Implication: 60°C approaches the SADT (Self-Accelerating Decomposition
Temperature) for these compounds (typically ~80°C). Long-term exposure to 60°C does not
trigger immediate polymerization but degrades the assay quality and increases thermal
runaway risk.

Chemical Identity & Structural Mechanics
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Feature DTBP DBH (Luperox® 101)
) ) 2,5-Dimethyl-2,5-di(tert-
Full Name Di-tert-butyl peroxide
butylperoxy)hexane

CAS Number 110-05-4 78-63-7

Dialkyl Peroxide ) ) ) )
Class ] Dialkyl Peroxide (Bifunctional)

(Monofunctional)
Molecular Weight 146.23 g/mol 290.44 g/mol
Active Oxygen ~10.9% ~11.0%
Flash Point < 0°C (Highly Flammable) ~65°C

Mechanistic Decomposition

Both initiators degrade via homolytic cleavage of the O-O bond. However, DBH is bifunctional,
theoretically capable of generating four radicals per molecule if fully decomposed, though

stepwise cleavage is kinetically dominant.

Graphviz Diagram: Decomposition Pathways
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Caption: Homolytic cleavage pathways. At 60°C, these pathways are kinetically inhibited.

Kinetic Data Analysis: The 60°C Projection

Standard datasheets provide half-life (

) data at high temperatures (1-hour and 10-hour benchmarks). To determine performance at
60°C, we must apply the Arrhenius Equation extrapolation.
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Reference Data Points

Parameter DTBP

DBH

126°C (399 K)

119°C (392 K)

( 149°C (422 K)

)

138°C (411 K)

Activation Energy (
~155 kJ/mol

)

~150 kJ/mol

Calculated Half-Life at 60°C

Using the Arrhenius relation

e« DTBP at 60°C:
o Extrapolated Half-Life: ~100,000 - 110,000 hours
o Timeframe: ~11 to 12 Years

e DBH at 60°C:
o Extrapolated Half-Life: ~30,000 - 35,000 hours

o Timeframe: ~3.5 to 4 Years

Interpretation: At 60°C, DBH degrades roughly 3 times faster than DTBP. However, both are

sufficiently stable that negligible radical flux is generated for polymerization. 60°C is a thermal

aging stressor, not an initiation temperature.

Experimental Protocol: Validating Stability
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Since measuring a 12-year half-life directly is impossible, researchers must use Accelerated
Rate Calorimetry (ARC) or Isothermal DSC at elevated temperatures and extrapolate back.

Protocol: Determination of Kinetics via Arrhenius Plot

Objective: Accurately predict

at 60°C using high-temp data.

Workflow Diagram

1. Sample Prep
Dilute peroxide to 0.1M
in Dodecane/Benzene

2. Isothermal DSC
Run scans at 130°C, 140°C, 150°C

3. Data Extraction
Measure Heat Flow (dH/dt)
to find k (rate constant)

4. Arrhenius Plot
Plot In(k) vs 1/T

5. Extrapolation
Calculate k at 60°C (333K)

Click to download full resolution via product page
Caption: Workflow for determining low-temperature stability via high-temperature kinetics.

Step-by-Step Methodology:
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e Preparation: Dissolve the peroxide (DBH or DTBP) in a high-boiling, inert solvent (e.g.,
Dodecane) to a 0.1 M concentration. Reasoning: Pure peroxide analysis in DSC can be
hazardous; dilution mimics industrial use.

o Thermal Scan (DSC): Perform isothermal runs at three temperatures well above the
expected onset (e.g., 130°C, 140°C, 150°C).

o Rate Calculation: For first-order kinetics, the rate constant

at each temperature is derived from the slope of
Vs time.

» Extrapolation: Plot
VS

. The slope is

e Prediction: Insert

(60°C) into the equation to solve for

, then

Safety & Handling at 60°C

While chemically stable, 60°C is physically hazardous for these peroxides due to SADT
proximity.
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Safety Parameter DTBP DBH
SADT 80°C 80°C
Max Storage Temp 40°C 40°C

Moderate. Approaching

_ thermal runaway threshold. Moderate. Quality degradation
Risk at 60°C i
Vapor pressure increases over weeks.
significantly.

Critical Warning: Do not store either chemical at 60°C. The "half-life" of years refers to chemical
conversion, not safety. At 60°C, heat accumulation in a bulk container can trigger self-
accelerating decomposition even if the molecular half-life is long.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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